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Compound of Interest

Compound Name: 2C-C

Cat. No.: B604986 Get Quote

Disclaimer: 2C-C (2,5-Dimethoxy-4-chlorophenethylamine) is a Schedule I controlled

substance in the United States and is regulated in many other countries.[1] All handling,

storage, and disposal of 2C-C and its waste must be in strict compliance with all applicable

federal, state, and local regulations, including those set forth by the Drug Enforcement

Administration (DEA) and the Environmental Protection Agency (EPA). The primary and

mandatory method for the disposal of 2C-C waste is through a licensed hazardous waste

disposal service that is authorized to handle controlled substances. The information provided

here is for research and informational purposes only and is intended for use by qualified

professionals in a controlled laboratory setting. Always consult with your institution's

Environmental Health and Safety (EHS) department before attempting any waste treatment

procedures.

Frequently Asked Questions (FAQs)
Q1: What is the primary regulatory requirement for disposing of 2C-C waste?

A1: As a Schedule I controlled substance, the primary DEA requirement for the disposal of 2C-
C is that it must be rendered "non-retrievable."[2][3][4][5] This means its physical or chemical

state must be permanently altered to make it unusable for all practical purposes.[5]

Q2: Can I dispose of small quantities of 2C-C waste down the drain?

A2: No. Disposing of 2C-C, a halogenated organic compound and a controlled substance,

down the drain is strictly prohibited. This can lead to environmental contamination and is a
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violation of federal regulations.

Q3: What are the approved methods for rendering a controlled substance "non-retrievable"?

A3: The DEA does not mandate a specific method but requires a result: the substance must be

non-retrievable.[2][3] Incineration by a licensed facility is a common and accepted method.[5]

For laboratory settings, chemical degradation that irreversibly alters the molecular structure of

2C-C is a potential approach, but this must be thoroughly validated and documented.

Q4: Who is authorized to dispose of 2C-C waste?

A4: Only DEA-registered reverse distributors are authorized to receive and dispose of

controlled substance inventory.[5][6][7] Your institution's EHS department will have established

procedures for collecting and transferring hazardous chemical and controlled substance waste

to these licensed vendors.

Q5: What initial steps should I take with any 2C-C waste generated in my experiment?

A5: All 2C-C waste, whether in solid form, in solution, or as contaminated labware, should be

segregated from other waste streams. It must be collected in clearly labeled, sealed, and

appropriate waste containers. The label should explicitly state "Hazardous Waste: 2C-C" and

include any other components in the waste stream.
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Issue Probable Cause Recommended Solution

Uncertainty about waste

classification

The waste contains a complex

mixture of solvents and

reagents along with 2C-C.

Do not proceed with disposal.

Label the container with all

known components and their

estimated concentrations.

Contact your institution's EHS

department for guidance on

proper classification and

disposal.

Accidental mixing of 2C-C

waste with incompatible

chemicals (e.g., strong acids

with organic solvents)

Improper waste segregation.

Evacuate the immediate area if

there are signs of a reaction

(gas, heat). From a safe

distance, contact your

institution's emergency

response or EHS department.

Do not attempt to neutralize or

handle the mixture.

Incomplete chemical

degradation (if attempting an

authorized and validated in-lab

treatment)

Incorrect stoichiometry of

reagents, insufficient reaction

time, or inappropriate

temperature.

Re-evaluate the degradation

protocol. Analytical

confirmation (e.g., GC-MS,

HPLC) is necessary to confirm

the absence of 2C-C before

proceeding. If in doubt, treat

the entire batch as active 2C-C

waste and arrange for

professional disposal.

Spill of 2C-C waste Improper handling or container

failure.

Follow your laboratory's

specific spill response

procedure for hazardous and

controlled substances. This

typically involves using a spill

kit with appropriate absorbent

materials and personal

protective equipment (PPE).
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Report the spill to your EHS

department immediately.

Quantitative Data
Due to the limited availability of published data specifically for 2C-C, the following table

provides solubility information for structurally similar compounds and illustrative degradation

efficiencies for related classes of compounds. This data is for informational purposes only and

should not be used as a substitute for experimental validation.
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Parameter Data
Compound
Class/Analogue

Source

Solubility

in Water

0.0028 mg/mL (for

THC, a similarly

hydrophobic

molecule)

Tetrahydrocannabinol [8]

in Ethanol Soluble
General

phenethylamines

General Chemical

Principles

in Acetone Miscible

Acetone is a versatile

solvent for many

organic compounds

[9]

in DMSO
5 mg/ml (for 2C-C

hydrochloride)
2C-C [10]

Illustrative

Degradation Efficiency

Advanced Oxidation

(Ozone)
>90%

Various

pharmaceuticals
[11]

Advanced Oxidation

(UV/H₂O₂)
>95%

Various

pharmaceuticals
[4]

Fenton Reaction
High degradation

rates
Aromatic amines [3]

Experimental Protocols
The following is a theoretical protocol for the chemical degradation of 2C-C waste using an

advanced oxidation process (Fenton's reagent). This protocol is for illustrative purposes only

and must be validated and approved by your institution's EHS department and relevant

regulatory bodies before any application.
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Protocol: Chemical Degradation of 2C-C via Fenton's
Reagent
Objective: To chemically alter 2C-C in a waste solution to render it non-retrievable, prior to

collection by a licensed hazardous waste disposal service.

Materials:

2C-C waste solution (in water or a miscible solvent).

Iron(II) sulfate heptahydrate (FeSO₄·7H₂O).

30% Hydrogen peroxide (H₂O₂).

Sulfuric acid (H₂SO₄) for pH adjustment.

Sodium hydroxide (NaOH) for neutralization.

Appropriate PPE (safety goggles, lab coat, acid-resistant gloves).

Fume hood.

Stir plate and stir bar.

pH meter or pH strips.

Procedure:

Preparation: All procedures must be conducted in a certified chemical fume hood. Ensure all

necessary safety equipment is accessible.

Acidification: Transfer the aqueous 2C-C waste solution to a suitable glass beaker. Slowly,

while stirring, add sulfuric acid to adjust the pH of the solution to between 3 and 4. This is the

optimal pH range for the Fenton reaction.

Catalyst Addition: Add a catalytic amount of Iron(II) sulfate to the solution. A typical starting

concentration is 1 part iron to 20-50 parts of the estimated mass of 2C-C.
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Oxidation: While vigorously stirring the solution, slowly add 30% hydrogen peroxide. The

addition should be done dropwise or via a syringe pump to control the reaction rate, as it can

be exothermic. The molar ratio of H₂O₂ to the substrate (2C-C) should be in stoichiometric

excess (e.g., 10:1 to 100:1), to be determined during validation.

Reaction: Allow the reaction to proceed for several hours (e.g., 2-24 hours) with continuous

stirring. The reaction is complete when bubbling (oxygen evolution) ceases.

Quenching & Neutralization: After the reaction period, ensure any residual hydrogen

peroxide has decomposed. Slowly add a solution of sodium hydroxide to neutralize the

acidic solution to a pH between 6 and 8.

Analysis: Before final disposal, a sample of the treated waste must be analyzed (e.g., by GC-

MS) to confirm the complete degradation of 2C-C.

Disposal: The final neutralized solution, now containing degraded organic fragments and iron

salts, must be collected in a properly labeled hazardous waste container (e.g., "Aqueous

waste with iron salts and degraded organic compounds"). This waste must then be disposed

of through your institution's EHS-approved hazardous waste stream.
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Start: 2C-C Waste Generated

Is it a controlled substance?

Is waste pure 2C-C or a simple solution?

Segregate and Label as
'Hazardous Waste: 2C-C'

Yes

Consult Institutional EHS Department

Arrange for pickup by a
DEA-registered reverse distributor

End: Waste Disposed Compliantly

Click to download full resolution via product page

Caption: Decision flowchart for compliant disposal of 2C-C waste.
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Caption: Experimental workflow for chemical degradation of 2C-C.
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Caption: Simplified pathway for 2C-C degradation via Fenton's reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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